5-bromo-N-(2-ethoxyethyl)pyridin-3-amine
Description
5-Bromo-N-(2-ethoxyethyl)pyridin-3-amine is a pyridine derivative characterized by a bromine atom at the 5-position and a 2-ethoxyethylamine substituent at the 3-position of the pyridine ring. The ethoxyethyl group enhances solubility in polar solvents compared to simpler alkyl or aryl substituents, making it advantageous for reactions in ethanol or acetonitrile .
Properties
IUPAC Name |
5-bromo-N-(2-ethoxyethyl)pyridin-3-amine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BrN2O/c1-2-13-4-3-12-9-5-8(10)6-11-7-9/h5-7,12H,2-4H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSMCQDNPVLSRGX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCNC1=CC(=CN=C1)Br | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrN2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.12 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects on Physicochemical Properties
The substituent on the pyridin-3-amine moiety significantly influences solubility, reactivity, and biological activity. Key analogs and their properties are summarized below:
Table 1: Structural and Physicochemical Comparison
Key Observations :
- Solubility: The ethoxyethyl group in the target compound improves solubility in ethanol compared to methoxyethyl or piperidine substituents, which are prone to aggregation in polar solvents .
- Steric Effects : Bulkier groups (e.g., piperidin-4-yl) reduce reactivity in cross-coupling reactions due to steric hindrance, whereas linear chains (e.g., ethoxyethyl) facilitate coupling yields .
Suzuki Cross-Coupling
The target compound and analogs are synthesized via palladium-catalyzed Suzuki reactions. For example:
- 5-Bromo-N-(2-ethoxyethyl)pyridin-3-amine can be derived from 5-bromo-2-methylpyridin-3-amine through acetamide protection, followed by coupling with ethoxyethylamine .
- N-(5-Bromo-2-pyridinyl)-N-(2-methoxyethyl)amine is synthesized in 75% yield using similar protocols but requires stringent solvent control (MeCN) to avoid by-products .
Sonogashira Coupling
Analog 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine (CAS 139) is synthesized via Sonogashira coupling, highlighting the versatility of bromopyridinamines in forming carbon-carbon bonds .
Challenges and Limitations
- Solubility Issues : Methoxyethyl and piperidine analogs face solubility challenges in MeCN and DMF, limiting their use in high-throughput reactions .
- Yield Variability : Suzuki reactions with bulkier substituents (e.g., cyclobutylmethyl) yield ≤60%, whereas ethoxyethyl derivatives achieve ≥75% under optimized conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
